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Compound of Interest

Compound Name: Bone-1064
Cat. No.: B15135974
Get Quote
\ J

Essential Safety and Handling Guide for Bone-
1064

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety protocols and logistical information for the handling and
disposal of Bone-1064, a EuK-based PSMA tetramer bone probe utilized for high-contrast
near-infrared (NIR-II) fluorescence imaging of bone tissue in animal models. Adherence to
these guidelines is essential to ensure a safe laboratory environment.

Personal Protective Equipment (PPE) and
Engineering Controls

Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense
against potential exposure to Bone-1064. The following table summarizes the required
engineering controls and PPE.
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Control/Equipment

Specification

Purpose

Engineering Controls

Handle in a well-ventilated

area.

To minimize inhalation of dust

or aerosols.

Eye Protection

Tightly fitting safety goggles

with side-shields.

To protect eyes from splashes

or dust.

Hand Protection

Chemical impermeable gloves.

To prevent skin contact.

Body Protection

Wear suitable protective

clothing.

To protect skin from accidental

contact.

Respiratory Protection

Use a respirator if dust or

aerosols are generated.

To prevent inhalation if

ventilation is inadequate.

Safe Handling and Storage

Correct handling and storage procedures are critical to maintain the integrity of Bone-1064 and

the safety of laboratory personnel.[1][2]

Procedure

Guideline

Rationale

Handling

Avoid contact with skin and
eyes. Avoid the formation of
dust and aerosols. Use non-
sparking tools. Prevent fire
caused by electrostatic

discharge steam.

To prevent accidental

exposure and ignition.[1][2]

Storage

Store the container tightly
closed in a dry, cool, and well-
ventilated place. Store apart
from foodstuff containers or

incompatible materials.

To maintain product stability
and prevent contamination or
reaction.[1][2]

First Aid Measures
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In the event of exposure, immediate and appropriate first aid is crucial. The following table

outlines the recommended procedures.[1]

Exposure Route

First Aid Procedure

Inhalation

Move the victim into fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and consult a doctor
immediately. Do not use mouth-to-mouth
resuscitation if the victim ingested or inhaled the

chemical.[1]

Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water. Consult
a doctor.[1][2]

Eye Contact

Rinse with pure water for at least 15 minutes.
Consult a doctor.[1][2]

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Spill and Disposal Procedures

Proper management of spills and waste is essential to prevent environmental contamination

and further exposure.
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Procedure Guideline

Avoid dust formation. Avoid breathing mist, gas,
or vapors. Avoid contact with skin and eyes. Use
personal protective equipment, including

) chemical impermeable gloves. Ensure adequate

Spill Response o o

ventilation. Remove all sources of ignition.
Evacuate personnel to safe areas. Prevent
further spillage or leakage if it is safe to do so.

Do not let the chemical enter drains.[1][2]

Collect and arrange disposal in suitable and
closed containers. Adhered or collected material
) should be promptly disposed of in accordance
Disposal ] )
with appropriate local, state, and federal laws
and regulations. Discharge into the environment

must be avoided.[1][2]

Experimental Workflow for Safe Handling of Bone-
1064

The following diagram outlines the standard operating procedure for safely working with Bone-
1064, from preparation to disposal.
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Caption: Workflow for Safe Handling of Bone-1064.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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